Cas no 645417-83-0 (1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-(2-pyridinyl)-)

• Product name: 1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-(2-pyridinyl)-
• CAS No: 645417-83-0
• MF: C₁₆H₁₂N₄
• MW: 260.29328250885
• CID: 422831
• PubChem ID: 10083952

1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-(2-pyridinyl)-
• 3-methyl-5-pyridin-2-yl-2H-pyrazolo[4,3-c]isoquinoline
• 645417-83-0
• DTXSID40435397
• SCHEMBL5249664

• Inchi： InChI=1S/C16H12N4/c1-10-14-16(20-19-10)12-7-3-2-6-11(12)15(18-14)13-8-4-5-9-17-13/h2-9H,1H3,(H,19,20)
• InChI Key： DXKPRQMRIWJOCB-UHFFFAOYSA-N
• SMILES： CC1=C2C(=NN1)C3=CC=CC=C3C(=N2)C4=CC=CC=N4

Computed Properties

• Exact Mass: 260.10636
• Monoisotopic Mass: 260.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 54.46